Rufast
Overview
Description
Acrinathrin is a pyrethroid used as an insecticide and an acaricide. In beekeeping, it is used to control the mite Varroa jacobsoni, though resistance is developing.
Scientific Research Applications
1. Photoinduced Ultrafast Dynamics in Sensitized Films
Rufast, a Ru(II) polypyridyl complex, is significantly involved in the study of ultrafast dynamics of interfacial light-induced electron transfer. This application is crucial in the context of dye-sensitized solar cells. The dynamics observed in Ru(dcbpyH2)2(NCS)2 (N3) sensitized films on nanocrystalline TiO2 show a complex, multiphasic behavior, challenging the development of a comprehensive kinetic model (Wenger, Grätzel, & Moser, 2005).
2. Electron Injection Dynamics on Nanocrystalline Films
Rufast complexes such as Ru(dcbpy)(2)(X)(2) show significant electron-transfer dynamics when interfaced with nanocrystalline SnO2 films. These dynamics, involving ultrafast and nonexponential slow components, provide valuable insights for the development of photovoltaic and photocatalytic materials (Ai, Anderson, Guo, & Lian, 2005).
3. Structural Change Observation in Intersystem Crossing
Applying ultrafast spectroscopy with sub-5 fs pulse lasers to Ru(II)(TPP)(CO) allows direct observation of molecular structural changes during intersystem crossing. This application is pivotal in understanding the photophysics of such complexes, especially in relation to their electronic and vibrational dynamics (Iwakura, Kobayashi, & Yabushita, 2009).
4. Ultrafast X-ray Solution Scattering Studies
Using ultrafast time-resolved X-ray scattering, researchers have explored the structural dynamics of Ru(3)(CO)(12) in cyclohexane. This technique elucidates different reaction pathways upon ultraviolet and visible excitation, providing essential information on photofragmentation pathways of these compounds (Kong et al., 2010).
5. Development of Advanced Electrode Materials
Rufast compounds like RuCo2O4 are used in superfast electrodeposition to create advanced electrode materials for supercapacitors. These materials demonstrate excellent electrochemical features, contributing significantly to the development of high-energy supercapacitors (Chodankar, Dubal, Ji, & Kim, 2018).
6. High-Power and Ultralong-Life Aqueous Capacitors
Research involving RuO2·H2O in zinc-ion hybrid capacitors demonstrates the pseudocapacitive charge storage capabilities of Rufast compounds. These studies reveal their potential in creating high-power and long-life energy storage systems (Dong et al., 2019).
7. Advanced Materials Processing with Ultrafast Lasers
Ultrafast lasers, utilizing Rufast compounds, enable advanced materials processing. These tools are utilized in micromachining, micro- and nanostructuring, and in three-dimensional processing within transparent materials (Sugioka & Cheng, 2014).
properties
CAS RN |
103833-18-7 |
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Product Name |
Rufast |
Molecular Formula |
C26H21F6NO5 |
Molecular Weight |
541.4 g/mol |
IUPAC Name |
[cyano-(3-phenoxyphenyl)methyl] 3-[(E)-3-(1,1,1,3,3,3-hexafluoropropan-2-yloxy)-3-oxoprop-1-enyl]-2,2-dimethylcyclopropane-1-carboxylate |
InChI |
InChI=1S/C26H21F6NO5/c1-24(2)18(11-12-20(34)38-23(25(27,28)29)26(30,31)32)21(24)22(35)37-19(14-33)15-7-6-10-17(13-15)36-16-8-4-3-5-9-16/h3-13,18-19,21,23H,1-2H3/b12-11+ |
InChI Key |
YLFSVIMMRPNPFK-VAWYXSNFSA-N |
Isomeric SMILES |
CC1(C(C1C(=O)OC(C#N)C2=CC(=CC=C2)OC3=CC=CC=C3)/C=C/C(=O)OC(C(F)(F)F)C(F)(F)F)C |
SMILES |
CC1(C(C1C(=O)OC(C#N)C2=CC(=CC=C2)OC3=CC=CC=C3)C=CC(=O)OC(C(F)(F)F)C(F)(F)F)C |
Canonical SMILES |
CC1(C(C1C(=O)OC(C#N)C2=CC(=CC=C2)OC3=CC=CC=C3)C=CC(=O)OC(C(F)(F)F)C(F)(F)F)C |
Appearance |
Solid powder |
Pictograms |
Irritant; Environmental Hazard |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Acrinathrin; Rufast; RU 38702; RU-38702; RU38702; |
Origin of Product |
United States |
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